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Compound of Interest

Compound Name: E235

Cat. No.: B15583110

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides comprehensive, step-by-step guidance for
the safe handling and disposal of E235, also known as Natamycin, a naturally occurring

antifungal agent. Adherence to these protocols is critical to minimize exposure risk and ensure
operational integrity.

Natamycin is a potent inhibitor of fungal microorganisms and is relatively stable in a dry state.
[1] However, it is sensitive to ultraviolet light, oxygen, and extreme pH values.[1]

Personal Protective Equipment (PPE)

A complete barrier against potential exposure is mandatory when handling Natamycin. The
following personal protective equipment should be utilized:
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PPE Category Specification Rationale

Tightly fitting safety goggles

with side-shields conforming to  Protects against splashes and
EN 166 (EU) or NIOSH (US) airborne particles.[2]
standards.[2][3]

Eye/Face Protection

Chemical-resistant gloves
) ] (e.g., Nitrile, vinyl) and a lab Prevents direct skin contact
Skin Protection ) ) )
coat or other protective with Natamycin.[2]

clothing are required.[2][4]

In well-ventilated areas for
small quantities, a dust mask
) ) may be sufficient.[2] For Avoids inhalation of Natamycin
Respiratory Protection ] o
potential exposure limit excess  dust or aerosols.[2]
or if irritation occurs, a full-face

respirator is necessary.[2][3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Natamycin is essential to minimize the risk of contamination
and exposure.

1. Receiving and Storage:

Inspect: Upon receipt, visually inspect the container for any signs of damage or leaks.[2]

Label: Ensure the container is clearly labeled with the substance name and any hazard
warnings.[2]

Store: Keep the container tightly closed in a dry, cool, and well-ventilated area.[2] Protect
from light and moisture.[2]

Parameter Value

Storage Temperature 2°Cto 8°C
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2. Handling and Use:

« Ventilation: Always handle Natamycin in a well-ventilated area, such as a chemical fume
hood, to minimize inhalation exposure.[2]

e Avoid Dust: Take precautions to prevent the formation of dust and aerosols during handling.

[2]

e Personal Hygiene: Do not eat, drink, or smoke in areas where Natamycin is handled.[2]
Wash hands thoroughly after handling.[2]

» Clothing: Wear appropriate protective clothing to prevent skin exposure.[2]
Emergency Procedures

A swift and informed response is crucial in the event of an emergency.

1. Spill Response:

o Evacuate: Evacuate all non-essential personnel from the spill area.[2]

o Ventilate: Ensure the area is well-ventilated.[2]

» Contain: Prevent further spillage or leakage if it is safe to do so.[2] Do not allow the chemical
to enter drains.[2]

e Clean-up:

o Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and
safety goggles.[2]

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a
suitable, closed container for disposal.[2]

o For liquid spills, use an inert absorbent material and place it in a sealed container for
disposal.[2]

o Thoroughly clean the spill area with plenty of water.[2]
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2. First Aid Measures:

Exposure Route First Aid Procedure

Move the affected person to fresh air.[2] If
Inhalation breathing is difficult, provide oxygen.[2] Seek

medical attention if symptoms persist.[2]

Remove contaminated clothing immediately.[2]
Skin Contact Wash the affected area with soap and water.[2]

Seek medical attention if irritation persists.[2]

Immediately rinse the eyes with plenty of water

for at least 15 minutes, removing contact lenses
Eye Contact i )

if present and easy to do so0.[2] Seek medical

attention.[2]

Do NOT induce vomiting.[2] Rinse the mouth
] thoroughly with water.[2] Never give anything by
Ingestion )
mouth to an unconscious person.[2] Seek

immediate medical advice.[2]

Disposal Plan

Proper disposal of Natamycin and contaminated materials is essential to prevent environmental
contamination and to comply with regulations.

e Hazardous Waste: All waste contaminated with Natamycin, including unused product,
contaminated PPE, and cleaning materials, should be treated as hazardous chemical waste.

[2]

o Containers:
o Use designated, properly labeled, and sealed containers for Natamycin waste.[2]
o For solid waste, use a lined, rigid, puncture-proof container with a lid.[2]

o For liquid waste, use a sealed, solvent-resistant bottle, kept in secondary containment.[2]
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» Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
name "Natamycin".

o Empty Containers: Do not reuse empty containers.[2] They should be triple-rinsed with a
suitable solvent, with the rinsate collected as aqueous waste.[5] After rinsing, containers can
be offered for recycling or disposed of according to local regulations.[5]

» Professional Disposal: Arrange for the collection and disposal of all Natamycin waste through
a licensed and reputable hazardous waste disposal company, in compliance with all local,
state, and national regulations.[2]

Experimental Workflow for Safe Handling of Natamycin
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Workflow for Safe Handling of E235 (Natamycin)
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Caption: Logical workflow for the safe handling of Natamycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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